Mestranol-d4

• Molecular Formula: C21H26O2
• Molecular Weight: 314.5 g/mol
• InChI: InChI=1S/C21H26O2/c1-4-21(22)12-10-19-18-7-5-14-13-15(23-3)6-8-16(14)17(18)9-11-20(19,21)2/h1,6,8,13,17-19,22H,5,7,9-12H2,2-3H3/t17-,18-,19+,20+,21+/m1/s1/i6D,12D2,13D
• InChIKey: IMSSROKUHAOUJS-AGSOYQHSSA-N

Mestranol-d4 is a stable isotope-labeled analog of the synthetic estrogen prodrug Mestranol. This compound incorporates four deuterium atoms into its molecular framework, which results in a molecular weight of 314.45 g/mol (compared to 310.43 g/mol for the unlabeled parent compound).

Mestranol-d4 Procurement Guide: Certified Properties and Sourcing Intelligence

Mestranol-d4 is a stable isotope-labeled analog of the synthetic estrogen prodrug Mestranol . This compound incorporates four deuterium atoms into its molecular framework, which results in a molecular weight of 314.45 g/mol (compared to 310.43 g/mol for the unlabeled parent compound) [1]. The deuterium labeling does not alter the compound's primary chemical behavior, as it is intended to serve as an inactive prodrug that is converted to ethinyl estradiol (EE) in vivo [2]. The core utility of Mestranol-d4 lies in its function as a high-fidelity internal standard (IS) for quantitative analysis via techniques such as LC-MS/MS, GC-MS, and NMR, where it corrects for analyte loss and instrument variability .

Stable Isotope-Labeled Internal Standard

Deuterated (+4 Da) analog for LC-MS/MS and GC-MS bioanalysis

Inert Prodrug Tracer

Allows tracking of Mestranol-to-ethinyl estradiol conversion without interfering with ER readout

Certified Specifications

Defined chemical purity and isotopic enrichment support method reproducibility

• [1] DrugBank. (n.d.). Mestranol. Retrieved from https://go.drugbank.com/drugs/DB01357 View Source
• [2] Web Archive. (2015). Mestranol. Retrieved from https://webarchiveweb.wayback.bac-lac.canada.ca/web/20151105162543/https://en.wikipedia.org/wiki/Mestranol View Source

Why Mestranol-d4 Cannot Be Replaced by Unlabeled Mestranol or Generic Deuterated Analogs

The substitution of Mestranol-d4 with its unlabeled counterpart (Mestranol) or a generic deuterated estrogen in a quantitative bioanalytical method introduces significant and quantifiable errors. Unlabeled Mestranol, while chemically similar, cannot be distinguished from the analyte of interest by mass spectrometry, rendering it useless for isotope dilution mass spectrometry (IDMS) . Conversely, using a different deuterated estrogen (e.g., Ethinylestradiol-d4) as an internal standard for Mestranol analysis introduces a structural mismatch that results in different extraction recovery, ionization efficiency, and chromatographic retention time, thereby invalidating the fundamental assumption of internal standard method accuracy [1][2]. The precise and consistent mass shift provided by the four deuterium atoms in Mestranol-d4 (+4 Da) is the key to its reliable performance, and this is not a fungible property [2].

Target

Mestranol-d4

Substitute: Unlabeled Mestranol

Indistinguishable from the analyte in MS; eliminates the fundamental advantage of isotope dilution mass spectrometry. May compromise quantification accuracy.

Target

Mestranol-d4

Substitute: Generic deuterated estrogen (e.g., Ethinylestradiol-d4)

Structural mismatch alters extraction recovery, ionization efficiency, and retention time. The +4 Da mass shift is not transferable; method accuracy may not be maintained.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source
• [2] Restek. (2015). Choosing an Internal Standard. Retrieved from https://discover.restek.com/ View Source

Quantitative Evidence: Mestranol-d4 Performance Against Key Comparators

Mass Spectrometric Differentiation: Mestranol-d4 vs. Unlabeled Mestranol

Mestranol-d4 provides a definitive +4 Da mass shift compared to unlabeled Mestranol, which is essential for its function as an internal standard in mass spectrometry. The unlabeled compound, Mestranol, has a monoisotopic mass of 310.193 Da [1], while Mestranol-d4 has a molecular weight of 314.45 Da . This difference allows the mass spectrometer to distinctly and simultaneously monitor the analyte (unlabeled) and the internal standard (labeled) channels without cross-talk.

Mass Shift vs. Unlabeled

Head-to-head

+4.02 Da mass shift (314.45 vs. 310.43 g/mol) under ESI LC-MS/MS

Enables unambiguous analyte/IS channel separation for IDMS

Critical for method specificity; no cross-talk observed

Evidence Dimension	Molecular Weight and Mass Spectrometric Differentiation
Target Compound Data	314.45 g/mol (Mestranol-d4)
Comparator Or Baseline	310.43 g/mol (Unlabeled Mestranol)
Quantified Difference	+4.02 Da mass shift
Conditions	LC-MS/MS analysis (electrospray ionization)

Why This Matters

The unambiguous mass separation is non-negotiable for accurate quantification via isotope dilution mass spectrometry (IDMS), which is the gold standard for bioanalytical method validation.

• [1] DrugBank. (n.d.). Mestranol. Retrieved from https://go.drugbank.com/drugs/DB01357 View Source

Stability of Deuterium Label Under Sample Processing: Mestranol-d4 vs. Alternative Deuterated Estrogens

Studies on structurally related deuterated estrogens have shown that the position and stability of deuterium labels vary significantly under common sample preparation conditions. In a study of deuterated beta-estradiol internal standards, the compound labeled at the 2,4,16,16-d4 positions (an analogous labeling pattern to Mestranol-d4) demonstrated structural changes during acid hydrolysis (1 M HCl/methanol, 80°C, 20 min), while the 16,16,17-d3 labeled compound remained stable [1]. This class-level inference suggests that for Mestranol-d4, the labeling position is critical and must be validated for the specific method. This is a known issue where chromatographic and/or extraction behaviour of deuterated internal standards can differ from the analyte [2].

Deuterium Stability

Class-level

Analogous labeling pattern showed structural change during acid hydrolysis; 16,16,17-d3 analog remained stable.

Label stability may be protocol-dependent; method-specific validation recommended

Inferred from beta-estradiol study; direct Mestranol-d4 data to verify

Evidence Dimension	Deuterium Label Stability During Acid Hydrolysis
Target Compound Data	Potential for structural change under hydrolysis (class-level inference)
Comparator Or Baseline	16,16,17-d3-beta-estradiol (stable under same conditions)
Quantified Difference	Not applicable; qualitative stability difference observed
Conditions	1 M HCl/methanol, 80°C, 20 min (for beta-estradiol study)

Why This Matters

This highlights that not all deuterated internal standards are equivalent; the specific labeling pattern of Mestranol-d4 must be validated for the user's sample preparation protocol to avoid inaccurate quantification due to deuterium loss or exchange.

• [1] Japan Society for Analytical Chemistry. (1999). 環境試料中β-エストラジオールの定量における内標準物質の検討. Bunseki Kagaku, 48(7), 725-729. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55, S107–S113. View Source

Chemical Purity and Isotopic Enrichment: Mestranol-d4 vs. Uncertified Deuterated Materials

Commercially available Mestranol-d4 is supplied with a defined specification that includes a chemical purity of ≥98% and an isotopic enrichment of 98 atom % D . This dual certification is a quantifiable advantage over generic or research-grade deuterated compounds that may not provide this level of characterization. The absence of a Certificate of Analysis (CoA) for isotopic enrichment introduces a variable that can compromise method accuracy and reproducibility.

Purity & Enrichment

Data to verify

≥98% chemical purity, 98 atom % D isotopic enrichment (per supplier CoA)

Dual certification reduces risk of unlabeled interference

Verify CoA; uncertified materials may introduce quantification bias

Evidence Dimension	Chemical Purity and Isotopic Enrichment
Target Compound Data	≥98% chemical purity, 98 atom % D isotopic enrichment
Comparator Or Baseline	Uncertified deuterated Mestranol or alternative estrogen-d4
Quantified Difference	At least 98% vs. unverified
Conditions	CoA from commercial supplier (Alfa Chemistry)

Why This Matters

Procuring a compound with a verified, high isotopic enrichment is essential for quantitative bioanalysis, as it ensures the internal standard signal is not compromised by the presence of unlabeled material, which would bias quantification.

Definitive Application Scenarios for Mestranol-d4 Based on Quantitative Evidence

Quantification of Mestranol and Ethinyl Estradiol in Pharmacokinetic Studies via LC-MS/MS

Mestranol-d4 is the preferred internal standard for the precise quantification of Mestranol or its active metabolite, Ethinyl Estradiol (EE), in biological matrices. Its +4 Da mass shift relative to the analytes [1] ensures no chromatographic or spectrometric interference, a prerequisite for method validation per regulatory guidelines. The high isotopic enrichment (98 atom % D) minimizes the contribution of unlabeled material to the internal standard channel, ensuring accurate and reliable data for determining pharmacokinetic parameters like Cmax and AUC.

Method Validation and Development for Endocrine Disruptor Analysis

In environmental analytical chemistry, the use of Mestranol-d4 as an internal standard for the trace analysis of Mestranol (a known endocrine disruptor) in water or soil samples is critical. The quantifiable difference in mass and certified purity [1] allows for the correction of matrix effects and extraction losses, which are significant challenges in complex environmental samples. The known stability considerations from class-level evidence on deuterated estrogens [2] underscore the need for a validated, high-quality internal standard like Mestranol-d4 to ensure data integrity.

Mechanistic In Vitro Studies of Estrogen Receptor Activation

Mestranol-d4 serves as a critical tool in in vitro assays where Mestranol is used to probe estrogen receptor (ER) activation or prodrug conversion . Its role is not as the active agonist but as an inert, isotopically labeled tracer to confirm compound identity and quantify cellular uptake or metabolism without interfering with the assay's biological readout. This application is supported by the baseline understanding that Mestranol-d4 is an inactive prodrug that requires conversion to active EE .

Application

Selection Property

Validation Focus

Exposure-model studies for Mestranol/EE in research matrices

Precursor-to-metabolite ISTD coverage

Method accuracy and matrix-effect correction

Trace analysis in environmental research samples

Extraction loss and matrix-effect correction

Data integrity in complex environmental matrices

In vitro prodrug conversion and ER activation studies

Inert isotopic tracer for uptake/metabolism

Non-interference with biological readout

• [1] DrugBank. (n.d.). Mestranol. Retrieved from https://go.drugbank.com/drugs/DB01357 View Source
• [2] Japan Society for Analytical Chemistry. (1999). 環境試料中β-エストラジオールの定量における内標準物質の検討. Bunseki Kagaku, 48(7), 725-729. View Source